Cas no 70805-46-8 (2-(Pentylthio)-pyrimidine-4,5,6-triamine)

2-(Pentylthio)-pyrimidine-4,5,6-triamine structure
70805-46-8 structure
Product Name:2-(Pentylthio)-pyrimidine-4,5,6-triamine
CAS No:70805-46-8
MF:C9H17N5S
MW:227.32977938652
CID:2139925
Update Time:2023-08-04

2-(Pentylthio)-pyrimidine-4,5,6-triamine Chemical and Physical Properties

Names and Identifiers

    • 2-(pentylthio)-pyrimidine-4,5,6-triamine
    • DXARBZNAJAXMES-UHFFFAOYSA-N
    • 4,5,6-Pyrimidinetriamine, 2-(pentylthio)-
    • 2-(Pentylthio)-pyrimidine-4,5,6-triamine
    • Inchi: 1S/C9H17N5S/c1-2-3-4-5-15-9-13-7(11)6(10)8(12)14-9/h2-5,10H2,1H3,(H4,11,12,13,14)
    • InChI Key: DXARBZNAJAXMES-UHFFFAOYSA-N
    • SMILES: S(C1N=C(C(=C(N)N=1)N)N)CCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 168
  • Topological Polar Surface Area: 129
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD